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Gomisin E Gomisin E
Brand Name: Vulcanchem
CAS No.: 72960-21-5
VCID: VC0049927
InChI: InChI=1S/C28H34O9/c1-13-8-16-9-19-24(36-12-35-19)26-20(16)21-17(10-18(31-5)23(32-6)25(21)33-7)22(15(13)3)37-27(29)28(4,30)14(2)11-34-26/h9-10,13-15,22,30H,8,11-12H2,1-7H3
SMILES: CC1CC2=CC3=C(C4=C2C5=C(C(=C(C=C5C(C1C)OC(=O)C(C(CO4)C)(C)O)OC)OC)OC)OCO3
Molecular Formula: C28H34O9
Molecular Weight: 514.571

Gomisin E

CAS No.: 72960-21-5

Reference Standards

VCID: VC0049927

Molecular Formula: C28H34O9

Molecular Weight: 514.571

Gomisin E - 72960-21-5

CAS No. 72960-21-5
Product Name Gomisin E
Molecular Formula C28H34O9
Molecular Weight 514.571
IUPAC Name 12-hydroxy-18,19,20-trimethoxy-11,12,24,25-tetramethyl-4,6,9,14-tetraoxapentacyclo[13.7.3.03,7.08,22.016,21]pentacosa-1,3(7),8(22),16,18,20-hexaen-13-one
Standard InChI InChI=1S/C28H34O9/c1-13-8-16-9-19-24(36-12-35-19)26-20(16)21-17(10-18(31-5)23(32-6)25(21)33-7)22(15(13)3)37-27(29)28(4,30)14(2)11-34-26/h9-10,13-15,22,30H,8,11-12H2,1-7H3
Standard InChIKey MLGBLGQFPHASJN-UHFFFAOYSA-N
SMILES CC1CC2=CC3=C(C4=C2C5=C(C(=C(C=C5C(C1C)OC(=O)C(C(CO4)C)(C)O)OC)OC)OC)OCO3
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PubChem Compound 78385000
Last Modified Nov 13 2021
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